Phosphonic acid, (2-oxocyclohexyl)-, diethyl ester
Overview
Description
Phosphonic acid, (2-oxocyclohexyl)-, diethyl ester is a chemical compound that has garnered considerable attention due to its singular biological properties and synthetic potential . It is used extensively in scientific research.
Synthesis Analysis
The synthesis of phosphonates, such as Phosphonic acid, (2-oxocyclohexyl)-, diethyl ester, relies mainly on two different strategies. One involves the action of a trialkyl phosphite on an alkyl halide (Michaelis–Arbuzov reaction), or a metal-mediated coupling with dialkyl phosphite . Another method consists of preforming either a dichloro- or a monochlorophosphonyl derivative from a readily available symmetric phosphonate with a strong chlorinating agent, or from a phosphonic acid ester with classical acid activation .Molecular Structure Analysis
The molecular structure of Phosphonic acid, (2-oxocyclohexyl)-, diethyl ester is characterized by a phosphorus atom bonded to three oxygen atoms (two hydroxy groups and one P=O double bond) and one carbon atom .Chemical Reactions Analysis
Phosphonic acids are rapidly and conveniently prepared from their simple dialkyl esters by silyldealkylation with bromotrimethylsilane (BTMS), followed by desilylation upon contact with water or methanol . This procedure enables flexible and even iterative substitution with a broad range of O, S, N, and C nucleophiles .Physical And Chemical Properties Analysis
Phosphonic acid, (2-oxocyclohexyl)-, diethyl ester is a chemical compound with the molecular formula C10H19O4P . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Synthesis of Phosphorylated Heterocycles
Diethyl (2-oxocyclohexyl)phosphonate can be used in the synthesis of phosphorylated heterocycles . This compound has high CH acidity and can be effective in classical cyclization reactions of 1,3-dicarbonyl compounds .
Reagent in the Horner–Wadsworth–Emmons Olefination Reaction
This compound is well studied as a reagent in the Horner–Wadsworth–Emmons olefination reaction . This reaction is a useful method for the formation of carbon-carbon double bonds .
Precursor of the Bestmann–Ohira Reagent
Diethyl (2-oxocyclohexyl)phosphonate has been widely used in organic synthesis as a precursor of the Bestmann–Ohira reagent . This reagent is used for the synthesis of terminal alkynes by the Seyferth–Gilbert homologation .
Construction of Heterocycles Containing the Phosphonic Acid Fragment
This compound can be used effectively as 1,3-dicarbonyl compounds for the construction of heterocycles containing the phosphonic acid fragment .
Alkaline Hydrolysis
The compound can undergo alkaline hydrolysis . The rate of this reaction can be significantly affected by the steric hindrance .
Mechanism of Action
Target of Action
Similar compounds such as diethyl phosphonate have been found to interact with enzymes like diacylglycerol acyltransferase/mycolyltransferase ag85c and cholinesterase .
Mode of Action
It is known that phosphonates mimic the phosphates and carboxylates of biological molecules to inhibit metabolic enzymes .
Biochemical Pathways
It is known that phosphonates, in general, can affect a variety of biochemical pathways due to their ability to mimic phosphates and carboxylates of biological molecules .
Result of Action
Phosphonates, in general, are known to inhibit metabolic enzymes, which can lead to a variety of cellular effects .
Future Directions
Phosphonic acids represent one of the most important categories of organophosphorus compounds, with myriad examples found in chemical biology, medicine, materials, and other domains . Therefore, efficient preparative routes to phosphonic acid derivatives are a subject of continuing interest in synthetic chemistry . The future directions of research on Phosphonic acid, (2-oxocyclohexyl)-, diethyl ester could involve exploring new synthesis methods, investigating its potential applications in various fields, and studying its biological activities.
properties
IUPAC Name |
2-diethoxyphosphorylcyclohexan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19O4P/c1-3-13-15(12,14-4-2)10-8-6-5-7-9(10)11/h10H,3-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCPPKUNUSIZGQC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(C1CCCCC1=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19O4P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80454340 |
Source
|
| Record name | Phosphonic acid, (2-oxocyclohexyl)-, diethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80454340 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Phosphonic acid, (2-oxocyclohexyl)-, diethyl ester | |
CAS RN |
1080-41-7 |
Source
|
| Record name | Phosphonic acid, (2-oxocyclohexyl)-, diethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80454340 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | diethyl (2-oxocyclohexyl)phosphonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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